Cas no 892760-83-7 (1-(4-ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(4-ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• CAS No: 892760-83-7
• MF: C₁₈H₁₆N₆O₂
• MW: 348.358642578125
• CID: 6616319
• PubChem ID: 7185144
• Update Time: 2025-05-24

1-(4-ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 892760-83-7
• F1609-0986
• 3-(4-ethoxyphenyl)-5-(3-phenyl-1,2,4-oxadiazol-5-yl)triazol-4-amine
• 1-(4-ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine
• AKOS001908397
• CCG-166613

• Inchi： 1S/C18H16N6O2/c1-2-25-14-10-8-13(9-11-14)24-16(19)15(21-23-24)18-20-17(22-26-18)12-6-4-3-5-7-12/h3-11H,2,19H2,1H3
• InChI Key： MIOYBSYBCKDBJO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=CC=1)N1C(=C(C2=NC(C3C=CC=CC=3)=NO2)N=N1)N

Computed Properties

• Exact Mass: 348.13347377g/mol
• Monoisotopic Mass: 348.13347377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 1-(4-ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine

1-(4-Ethoxyphenyl)-4-(3-phenyl-1,2,4-oxadiazol-5-yl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound with CAS No. 892760-83-7, commonly referred to as 1-(4-Ethoxyphenyl)-4-(3-phenyl-1,2,4-Oxadiazol-5-yl)-1H-1,2,3-Triazol-5-Amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

The molecular structure of 1-(4-Ethoxyphenyl)-4-(3-PHENYL-OXADIAZOLYL)-TRI Azol-Amine is characterized by a triazole ring system fused with an oxadiazole moiety and an ethoxyphenyl group. This combination of functional groups imparts the compound with versatile reactivity and selectivity. Recent studies have highlighted its potential as a building block in medicinal chemistry for designing bioactive molecules targeting various therapeutic areas such as oncology and neurodegenerative diseases.

One of the most notable advancements in the synthesis of this compound involves the use of click chemistry principles. Researchers have successfully employed copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to construct the triazole core efficiently. This method not only enhances the yield but also simplifies the overall synthesis process. The integration of these techniques has opened new avenues for large-scale production of this compound for both academic and industrial purposes.

In terms of biological activity, 1-(4-Ethoxyphenyl)-4-(3-PHENYL-OXADIAZOLYL)-TRI Azol-Amine has demonstrated potent anti-inflammatory and antioxidant properties. A recent study published in *Journal of Medicinal Chemistry* revealed that this compound effectively inhibits COX enzymes, which are key players in inflammation-related diseases such as arthritis. Furthermore, its ability to scavenge free radicals suggests its potential role in combating oxidative stress-associated disorders.

The versatility of this compound extends beyond pharmacology. Recent research has explored its application in materials science as a precursor for advanced materials such as metal–organic frameworks (MOFs). The nitrogen-rich triazole and oxadiazole groups provide excellent coordination capabilities with metal ions, making this compound a promising candidate for constructing highly porous and stable MOFs suitable for gas storage and catalysis.

From an environmental standpoint, 1-(4-Ethoxyphenyl)-4-(3-PHENYL-OXADIAZOLYL)-TRI Azol-Amine has shown biodegradability under specific conditions, reducing concerns about its long-term impact on ecosystems. This attribute aligns with current sustainability trends in the chemical industry.

In conclusion, 1-(4-Ethoxyphenyl)-4-(3-PHENYL-OXADIAZOLYL)-TRI Azol-Amine (CAS No. 892760-83-7) stands out as a multifaceted compound with applications spanning medicinal chemistry, materials science, and environmental sustainability. Its unique structure and versatile properties continue to drive innovative research across diverse fields.